Cas no 80863-10-1 (Phenol,3-(3H-diazirin-3-yl)-)

• Product name: Phenol,3-(3H-diazirin-3-yl)-
• CAS No: 80863-10-1
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 722223
• PubChem ID: 133552

Phenol,3-(3H-diazirin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(3H-diazirin-3-yl)-
• 3-(3H-diazirin-3-yl)phenol
• DTXSID90230753
• meta-Hydroxyphenyl-3H-diazirine
• 3-Hydroxyphenyl-3H-diazirine
• Phenol, 3-(3H-diazirin-3-yl)-
• 3-(3-Diazirinyl)phenyl
• 80863-10-1
• MHPDA
• EN300-7665893

• Inchi： InChI=1S/C7H6N2O/c10-6-3-1-2-5(4-6)7-8-9-7/h1-4,7,10H
• InChI Key： MWZWCPZDSXFZKF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)O)C2N=N2

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids